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molecular formula C10H14N2O2 B8632228 N-(2-aminoethyl)-2-hydroxy-N-methylbenzamide

N-(2-aminoethyl)-2-hydroxy-N-methylbenzamide

Cat. No. B8632228
M. Wt: 194.23 g/mol
InChI Key: WAYDUWDKBWKPEJ-UHFFFAOYSA-N
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Patent
US09272984B2

Procedure details

To a solution of tert-butyl 2-(2-hydroxy-N-methylbenzamido)ethylcarbamate (0.2 g, 0.68 mmol) in CH2Cl2 (5 mL) at 0° C. was added trifluoroacetic acid (1.8 mL, 23.4 mmol). The mixture was stirred (0° C., 16 h), concentrated under reduced pressure and neutralized with saturated NH3 in CH3OH. The mixture was concentrated under reduced pressure to afford N-(2-aminoethyl)-2-hydroxy-N-methylbenzamide as a colorless oil (0.5 g). This compound was used in the next step without further purification. Mass calculated for C10H14N2O2=194.23. found: [M+H]+=195.1.
Name
tert-butyl 2-(2-hydroxy-N-methylbenzamido)ethylcarbamate
Quantity
0.2 g
Type
reactant
Reaction Step One
Quantity
1.8 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:21]=[CH:20][CH:19]=[CH:18][C:3]=1[C:4]([N:6]([CH2:8][CH2:9][NH:10]C(=O)OC(C)(C)C)[CH3:7])=[O:5].FC(F)(F)C(O)=O>C(Cl)Cl>[NH2:10][CH2:9][CH2:8][N:6]([CH3:7])[C:4](=[O:5])[C:3]1[CH:18]=[CH:19][CH:20]=[CH:21][C:2]=1[OH:1]

Inputs

Step One
Name
tert-butyl 2-(2-hydroxy-N-methylbenzamido)ethylcarbamate
Quantity
0.2 g
Type
reactant
Smiles
OC1=C(C(=O)N(C)CCNC(OC(C)(C)C)=O)C=CC=C1
Name
Quantity
1.8 mL
Type
reactant
Smiles
FC(C(=O)O)(F)F
Name
Quantity
5 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred (0° C., 16 h)
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure and neutralized with saturated NH3 in CH3OH
CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
16 h
Name
Type
product
Smiles
NCCN(C(C1=C(C=CC=C1)O)=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.5 g
YIELD: CALCULATEDPERCENTYIELD 378.6%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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